Cas no 1805044-06-7 (Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate)

• Product Name: Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate
• CAS No: 1805044-06-7
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4847207
• Update Time: 2025-10-17

Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate

• Inchi： 1S/C9H8F2INO2/c1-15-7(14)4-6-8(12)5(9(10)11)2-3-13-6/h2-3,9H,4H2,1H3
• InChI Key： SOADNTFBFWHTGY-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=CN=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate

Methyl 4-(Difluoromethyl)-3-iodopyridine-2-acetate (CAS No. 1805044-06-7): A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate (CAS No. 1805044-06-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate includes a pyridine ring substituted with a difluoromethyl group and an iodine atom, along with an acetate ester moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable intermediate in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to modulate biological properties such as lipophilicity, metabolic stability, and receptor binding affinity. The presence of the difluoromethyl group in Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate enhances its pharmacological profile, potentially improving its efficacy and safety as a therapeutic agent.

The iodine atom in the structure of Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate provides additional versatility for chemical modifications. Iodinated compounds are often used as precursors for radioisotope labeling, which is crucial for imaging studies and pharmacokinetic evaluations. This feature makes Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate a valuable tool in preclinical research and drug development.

In terms of synthetic routes, Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate can be prepared through various methods, including transition-metal-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These synthetic strategies allow for efficient and scalable production, which is essential for industrial applications.

The biological activity of Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate has been investigated in several studies. Research has shown that this compound exhibits potent activity against specific targets, such as enzymes and receptors involved in various disease pathways. For example, it has been reported to inhibit certain kinases and G protein-coupled receptors (GPCRs), which are key players in signal transduction processes.

Clinical trials involving compounds derived from Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate are currently underway to evaluate their safety and efficacy in treating diseases such as cancer, neurological disorders, and inflammatory conditions. Preliminary results have been promising, indicating that these compounds may offer new therapeutic options for patients with unmet medical needs.

Beyond its direct therapeutic applications, Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate also serves as a valuable scaffold for the development of prodrugs. Prodrugs are biologically inactive derivatives that are converted into active drugs within the body through metabolic processes. The ester functionality in this compound can be exploited to design prodrugs with improved pharmacokinetic properties, such as enhanced solubility and reduced toxicity.

In conclusion, Methyl 4-(difluoromethyl)-3-iodopyridine-2-acetate (CAS No. 1805044-06-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various scientific disciplines.